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Compound of Interest

Compound Name: Fumaric acid-13C4

Cat. No.: B583581

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Fumaric acid-13C4, a stable
isotope-labeled compound crucial for metabolic research. This document details its chemical
structure, and physical and chemical properties, and provides insights into its application in
metabolic flux analysis, particularly in studying the Krebs cycle.

Core Chemical and Physical Properties

Fumaric acid-13C4 is a uniformly labeled isotopologue of fumaric acid, where all four carbon
atoms are replaced with the heavy isotope 3C. This isotopic labeling makes it an invaluable
tracer for tracking the metabolism of fumarate in biological systems using techniques such as
mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy.

Chemical Structure

The chemical structure of Fumaric acid-13C4 is identical to that of unlabeled fumaric acid, with
the carbon atoms being 3C.

Molecular Formula: 33C4H40a4[1][2][3][4]
SMILES: O=--INVALID-LINK--/[13CH]=[13CH]/--INVALID-LINK--=0O[1][2]

INChl Key: VZCYOOQTPOCHFL-BHBLSLFXSA-N[5]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b583581?utm_src=pdf-interest
https://www.benchchem.com/product/b583581?utm_src=pdf-body
https://www.benchchem.com/product/b583581?utm_src=pdf-body
https://www.benchchem.com/product/b583581?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31463840/
https://isotope.com/fumaric-acid-13c4-clm-1529-01mg
https://www.nist.gov/publications/practical-guidelines-13c-based-nmr-metabolomics
https://pubs.acs.org/doi/10.1021/ac100565b
https://pubmed.ncbi.nlm.nih.gov/31463840/
https://isotope.com/fumaric-acid-13c4-clm-1529-01mg
https://www.biorxiv.org/content/10.1101/2025.04.22.649802v1.full.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Physical and Chemical Data

The physical and chemical properties of Fumaric acid-13C4 are summarized in the table
below. These properties are essential for its handling, storage, and application in experimental

settings.
Property Value References
Molecular Weight 120.04 g/mol [1][2][4][6]
Exact Mass 120.02437795 Da [7]
Appearance White to off-white solid [1]
Melting Point >290 °C [3]
Isotopic Purity >98% to 99 atom % 13C [21[5][8]
Chemical Purity >98% [9][10]
Solubility Soluble in DMSO and corn oil. [1]

Store at room temperature
Storage ] ) [9][11]
away from light and moisture.

Applications in Metabolic Research

Fumaric acid-13C4 is a key tool in metabolic flux analysis, a technique used to quantify the
rates of metabolic reactions. Its primary application is in tracing the flow of carbon atoms
through the Krebs cycle (also known as the citric acid cycle or TCA cycle), a central metabolic
pathway for energy production in aerobic organisms.[9][11] By introducing 13C-labeled fumarate
into a biological system, researchers can track its conversion into other metabolites in the
cycle, providing insights into the activity of this crucial pathway.[9][11]

The Krebs Cycle

The Krebs cycle is a series of chemical reactions used by all aerobic organisms to release
stored energy through the oxidation of acetyl-CoA derived from carbohydrates, fats, and
proteins. Fumarate is a key intermediate in this cycle.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b583581?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/31463840/
https://isotope.com/fumaric-acid-13c4-clm-1529-01mg
https://pubs.acs.org/doi/10.1021/ac100565b
https://experiments.springernature.com/articles/10.1007/978-1-4939-9690-2_5
https://bio-protocol.org/exchange/minidetail?id=9113389&type=30
https://pubmed.ncbi.nlm.nih.gov/31463840/
https://www.nist.gov/publications/practical-guidelines-13c-based-nmr-metabolomics
https://isotope.com/fumaric-acid-13c4-clm-1529-01mg
https://www.biorxiv.org/content/10.1101/2025.04.22.649802v1.full.pdf
https://www.agilent.com/cs/library/applications/application-macrophage-activiation-seahorse-6546-lcms-5994-1846en-agilent.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7143453/
https://github.com/abruzzi/graphviz-scripts
https://pubmed.ncbi.nlm.nih.gov/31463840/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7143453/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5938039/
https://www.benchchem.com/product/b583581?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7143453/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5938039/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7143453/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5938039/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Fumarate

Acetyl-CoA Oxaloacetate

Click to download full resolution via product page

The Krebs Cycle highlighting the position of Fumarate.

Experimental Protocols

The use of Fumaric acid-13C4 in metabolic studies typically involves cell culture experiments
followed by analysis using mass spectrometry or NMR. The following are generalized protocols
for these applications.

Cell Culture and Metabolite Extraction for Metabolic Flux
Analysis

This protocol outlines the general steps for labeling cells with Fumaric acid-13C4 and
extracting metabolites for analysis.
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Scrape Cells

i
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Click to download full resolution via product page

A generalized workflow for a stable isotope tracing experiment.
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Methodology:

Cell Seeding and Growth: Plate cells at a desired density and allow them to adhere and grow
for a specified period (e.g., 24 hours).

Isotope Labeling: Replace the standard culture medium with a medium containing a known
concentration of Fumaric acid-13C4. The concentration and labeling time will depend on the
specific experimental goals and cell type.

Metabolism Quenching: To halt enzymatic activity rapidly, aspirate the labeling medium and
wash the cells with an ice-cold saline solution. Immediately add a quenching solution, such
as cold methanol, to the cells.

Metabolite Extraction: After quenching, add an extraction solvent (e.g., a mixture of
acetonitrile and water) to the cells. Scrape the cells and transfer the cell lysate to a
microcentrifuge tube.

Sample Preparation for Analysis: Centrifuge the lysate to pellet cell debris. The supernatant
containing the extracted metabolites is then collected and can be dried and reconstituted in a
suitable solvent for LC-MS or NMR analysis.

LC-MS/MS for Quantification of Krebs Cycle
Intermediates

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and

specific method for quantifying the incorporation of 13C into Krebs cycle intermediates.

Methodology:

Chromatographic Separation: Separate the extracted metabolites using liquid
chromatography. A common approach is to use a C18 reverse-phase column with a gradient
elution of mobile phases such as formic acid in water and acetonitrile.

Mass Spectrometry Analysis: Analyze the eluent from the LC column using a tandem mass
spectrometer. The mass spectrometer is set to monitor the mass-to-charge ratios (m/z) of the
unlabeled and 13C-labeled Krebs cycle intermediates.
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» Data Analysis: The degree of 13C enrichment in each metabolite is determined by comparing
the peak areas of the labeled and unlabeled forms. This information is then used to calculate
the metabolic fluxes through the Krebs cycle.

NMR Spectroscopy for Metabolite Identification and
Quantification

NMR spectroscopy is a powerful technique for identifying and quantifying metabolites and
determining the specific positions of 13C labels within a molecule.

Methodology:

o Sample Preparation: Reconstitute the dried metabolite extract in a deuterated solvent (e.qg.,
D20) containing a known concentration of an internal standard.

 NMR Data Acquisition: Acquire one-dimensional (1D) and two-dimensional (2D) NMR
spectra. 3C-edited NMR experiments can be particularly useful for selectively observing the
13C-labeled metabolites.

o Data Analysis: Process the NMR spectra to identify the signals corresponding to the Krebs
cycle intermediates. The relative peak areas of the 3C-labeled and unlabeled metabolites
can be used to determine the isotopic enrichment.

Conclusion

Fumaric acid-13C4 is an essential tool for researchers in metabolism, drug development, and
related fields. Its use in stable isotope tracing experiments provides detailed insights into the
dynamics of central carbon metabolism, particularly the Krebs cycle. The methodologies
outlined in this guide provide a framework for the application of Fumaric acid-13C4 in
metabolic research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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